Cas no 2228912-76-1 (3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole
• CAS No: 2228912-76-1
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5801010
• PubChem ID: 137964581
• Update Time: 2025-06-09

3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole
• EN300-1721301
• 2228912-76-1

• Inchi： 1S/C7H12N4O/c1-11-5-9-10-6(11)7(12-2)3-8-4-7/h5,8H,3-4H2,1-2H3
• InChI Key： DMKZTAHHGHWWHM-UHFFFAOYSA-N
• SMILES： O(C)C1(C2=NN=CN2C)CNC1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole

Introduction to 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole (CAS No. 2228912-76-1)

3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This molecule, identified by its CAS number 2228912-76-1, belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The structural features of this compound, particularly the presence of a methoxyazetidinyl moiety and a methyl-substituted triazole ring, make it an intriguing candidate for further investigation in drug discovery and mechanism-based studies.

The compound’s unique structure positions it as a valuable scaffold for developing novel therapeutic agents. The azetidine ring introduces rigidity and specific spatial orientation, which can be critical for binding to biological targets. Meanwhile, the triazole moiety is renowned for its stability and ability to engage in hydrogen bonding interactions, enhancing the compound’s affinity for protein and nucleic acid receptors. These structural attributes have prompted researchers to explore its applications in modulating various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing complex diseases. The 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole structure aligns with current trends toward rational drug design, where precise molecular modifications can yield enhanced efficacy and reduced side effects. Studies have begun to uncover its potential in inhibiting key enzymes and receptors implicated in inflammatory responses, cancer progression, and infectious diseases.

In the realm of biochemical research, this compound has been tested for its interactions with enzymes such as kinases and phosphodiesterases. Preliminary data suggest that it may exhibit inhibitory activity against certain isoforms of these enzymes, which are often dysregulated in pathological conditions. The methoxy group on the azetidine ring appears to play a crucial role in modulating binding affinity, offering a tunable handle for optimizing pharmacological properties.

The synthesis of 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole has been refined through multi-step organic reactions, leveraging advances in catalytic methods and purification techniques. Researchers have reported efficient routes that minimize byproduct formation while maintaining high yields. This synthetic accessibility is essential for conducting large-scale screenings and structural analog studies, which are pivotal for understanding the compound’s mode of action.

One of the most compelling aspects of this molecule is its versatility as a building block for derivative development. By strategically modifying functional groups or introducing additional heterocycles, chemists can generate libraries of compounds with tailored biological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further development.

The integration of computational chemistry has accelerated the exploration of 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole’s potential applications. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing insights into possible mechanisms of action. These computational approaches complement experimental work by allowing rapid evaluation of multiple hypotheses without the need for extensive wet-lab experimentation.

Current research is also investigating the compound’s pharmacokinetic properties to assess its suitability for therapeutic use. Parameters such as solubility, metabolic stability, and cell permeability are being evaluated to determine whether it meets the criteria for further clinical development. Preliminary findings suggest promising characteristics that warrant deeper exploration.

The role of triazole derivatives in medicinal chemistry cannot be overstated. Their structural stability and ability to form multiple hydrogen bonds make them ideal candidates for drug design. The inclusion of an azetidine ring further enhances their potential by introducing conformational constraints that can improve binding specificity. This combination has led to several patents and publications detailing novel derivatives with improved pharmacological profiles.

Future directions for studying CAS No. 2228912-76-1 include exploring its interactions with complex biological systems, such as protein-protein interactions or pathways involving post-translational modifications. Advanced techniques like cryo-electron microscopy (cryo-EM) may provide high-resolution structures of the compound bound to its targets, offering invaluable insights into its mechanism of action.

The growing interest in bioisosterism—the replacement of one functional group with another chemically similar one—has positioned compounds like this as prime candidates for optimization. The substitution patterns on the triazole ring and azetidine moiety offer numerous possibilities for generating analogs with enhanced properties without drastically altering the core scaffold.

In conclusion, 3-(3-methoxyazetidin-3-yl)-4-methyl-4H-1,2,4-triazole (CAS No. 2228912-76-1) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological relevance. Ongoing studies aim to elucidate its full potential across various therapeutic areas while refining synthetic methodologies for scalability and cost-effectiveness.